3,3’-Diiodo-L-thyronine
3,3’-Diiodo-L-thyronine
3,3/'-Diiodo-L-thyronine is a metabolite of thyroid hormone that is also known as T2 or 3,3’-T2. It is derived enzymatically from triiodothyronine isoforms T3 and reverse T3. T2 and its analog 3,5-T2 stimulate the activity of cytochrome c oxidase by blocking inhibition by ATP.
Brand Name:
Vulcanchem
CAS No.:
4604-41-5
VCID:
VC0014300
InChI:
InChI=1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1
SMILES:
C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)O)I
Molecular Formula:
C15H13I2NO4
Molecular Weight:
525.08 g/mol
3,3’-Diiodo-L-thyronine
CAS No.: 4604-41-5
Reference Standards
VCID: VC0014300
Molecular Formula: C15H13I2NO4
Molecular Weight: 525.08 g/mol
| CAS No. | 4604-41-5 |
|---|---|
| Product Name | 3,3’-Diiodo-L-thyronine |
| Molecular Formula | C15H13I2NO4 |
| Molecular Weight | 525.08 g/mol |
| IUPAC Name | (2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)-3-iodophenyl]propanoic acid |
| Standard InChI | InChI=1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1 |
| Standard InChIKey | CPCJBZABTUOGNM-LBPRGKRZSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C[C@@H](C(=O)O)N)I)OC2=CC(=C(C=C2)O)I |
| SMILES | C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)O)I |
| Canonical SMILES | C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C=C2)O)I |
| Appearance | Assay:≥95%A crystalline solid |
| Description | 3,3/'-Diiodo-L-thyronine is a metabolite of thyroid hormone that is also known as T2 or 3,3’-T2. It is derived enzymatically from triiodothyronine isoforms T3 and reverse T3. T2 and its analog 3,5-T2 stimulate the activity of cytochrome c oxidase by blocking inhibition by ATP. |
| Synonyms | 3,3'-diiodothyronine 3,3'-diiodothyronine, (DL)-isomer 3,3'-diiodothyronine, (L)-isomer 3,3'-diiodothyronine, (L)-isomer, 125I-labeled 3,3'-T2 |
| PubChem Compound | 107564 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume